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Compound of Interest

Compound Name: 3,6-Dimethyldecane

Cat. No.: B102459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 3,6-
Dimethyldecane (CAS No. 17312-53-7), a branched alkane with the molecular formula

C12H26. The information presented herein is intended to support research and development

activities where this compound may be used as a solvent, a reference standard, or a

component in complex formulations. This document summarizes key quantitative data, outlines

detailed experimental protocols for the determination of these properties, and includes a visual

representation of a general experimental workflow.

Core Physical Properties of 3,6-Dimethyldecane
The physical characteristics of 3,6-Dimethyldecane are crucial for its handling, application,

and for the prediction of its behavior in various chemical and physical processes. The following

table summarizes the key physical properties of this compound, compiled from various

sources. It is important to note that some values are estimated based on computational

models, such as the Joback method, and may differ from experimentally determined values.
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Property Value Unit Source / Method

Molecular Formula C12H26 - -

Molecular Weight 170.33 g/mol [1]

Boiling Point 201 °C [2]

473.08 K Joback Method[1]

Melting Point -50.8 °C (estimate)[2]

195.00 K Joback Method[1]

Density 0.7510 g/cm³ [2]

Refractive Index 1.4214 - [2]

Dynamic Viscosity 0.0001925 Pa·s
at 473.08 K (Joback

Method)[1]

0.0002726 Pa·s
at 426.73 K (Joback

Method)[1]

0.0004202 Pa·s
at 380.39 K (Joback

Method)[1]

0.0007305 Pa·s
at 334.04 K (Joback

Method)[1]

0.0015175 Pa·s
at 287.69 K (Joback

Method)[1]

0.0041744 Pa·s
at 241.35 K (Joback

Method)[1]

0.0185767 Pa·s
at 195.00 K (Joback

Method)[1]

Experimental Protocols for Physical Property
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Accurate determination of physical properties relies on standardized experimental procedures.

Below are detailed methodologies for measuring the key physical properties of liquid alkanes

like 3,6-Dimethyldecane.

Boiling Point Determination (Thiele Tube Method)
The Thiele tube method is a convenient technique for determining the boiling point of a small

liquid sample.[3]

Apparatus: A Thiele tube, a thermometer, a small test tube, a capillary tube (sealed at one

end), a rubber band or wire for attachment, a heat source (Bunsen burner or oil bath), and

mineral oil.

Procedure:

A small amount of the 3,6-Dimethyldecane sample is placed into the small test tube.

The capillary tube is inverted (open end down) and placed inside the test tube containing

the sample.

The test tube is attached to the thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.

The Thiele tube is filled with mineral oil to a level just above the side arm.

The thermometer and test tube assembly is immersed in the oil in the Thiele tube.

The side arm of the Thiele tube is gently heated. The shape of the tube allows for the

circulation of the oil, ensuring uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Heating is continued until a rapid and continuous stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.
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The boiling point is the temperature at which the liquid sample just begins to enter the

capillary tube.[3]

Melting Point Determination (Capillary Method)
For determining the melting point of a substance that is solid at room temperature, the capillary

method is widely used.[4][5] Since 3,6-Dimethyldecane is a liquid at room temperature, this

method would require cooling the substance to its solid state first.

Apparatus: A melting point apparatus (such as a Mel-Temp or similar device), capillary tubes,

and a sample of the solidified compound.[4]

Procedure:

A small amount of the solidified 3,6-Dimethyldecane is finely powdered.

The open end of a capillary tube is pressed into the powder to pack a small amount of the

sample into the tube. The tube is then tapped or dropped through a long glass tube to

compact the sample at the sealed end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate. For an unknown sample, a rapid initial heating

can be done to find an approximate melting range, followed by a slower, more precise

measurement.[6]

The temperature at which the first drop of liquid appears is recorded as the start of the

melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range. For a pure compound, this range should be narrow.[4]

Density Measurement (Vibrating Tube Densitometer)
Vibrating tube densitometers provide highly accurate density measurements for liquids.

Apparatus: A vibrating tube densitometer.
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Procedure:

The instrument is calibrated using two standards of known density, typically dry air and

deionized water.

The sample of 3,6-Dimethyldecane is injected into the U-shaped tube within the

instrument.

The tube is electronically excited to oscillate at its natural frequency.

The instrument measures the oscillation period, which is directly related to the density of

the liquid in the tube.

The temperature of the sample is precisely controlled by the instrument.

Refractive Index Measurement (Abbe Refractometer)
The Abbe refractometer is a common instrument for measuring the refractive index of liquids.[7]

Apparatus: An Abbe refractometer, a light source (often built-in), and a temperature-

controlled water bath.

Procedure:

The refractometer prisms are cleaned and a few drops of the 3,6-Dimethyldecane sample

are placed on the lower prism.

The prisms are closed and the instrument's light source is switched on.

The temperature is regulated using the connected water bath.

While looking through the eyepiece, the handwheel is adjusted to bring the boundary

between the light and dark regions into the center of the crosshairs.

A second control is adjusted to eliminate any color dispersion, resulting in a sharp, clear

boundary.

The refractive index is then read directly from the instrument's scale.
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Viscosity Measurement (Capillary Viscometer)
A capillary viscometer, such as an Ostwald or Ubbelohde viscometer, is used to measure the

kinematic viscosity of a liquid.

Apparatus: A capillary viscometer, a constant temperature bath, a stopwatch, and a pipette.

Procedure:

A known volume of 3,6-Dimethyldecane is introduced into the viscometer.

The viscometer is placed in a constant temperature bath until the sample reaches thermal

equilibrium.

The liquid is drawn up through the capillary tube by suction to a point above the upper

timing mark.

The suction is released, and the time taken for the liquid to flow between the upper and

lower timing marks is measured with a stopwatch.

The kinematic viscosity is calculated by multiplying the flow time by the calibration

constant of the viscometer. The dynamic viscosity can then be obtained by multiplying the

kinematic viscosity by the density of the liquid at the same temperature.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a liquid alkane.
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General Experimental Workflow for Physical Property Determination

Sample Preparation

Data Analysis and Reporting

Obtain Pure Sample of 3,6-Dimethyldecane

Degas Sample (if necessary)

Boiling Point Determination
(e.g., Thiele Tube)

Density Measurement
(e.g., Vibrating Tube Densitometer)

Refractive Index Measurement
(e.g., Abbe Refractometer)

Viscosity Measurement
(e.g., Capillary Viscometer)

Melting Point Determination
(Requires Solidification)

Record Raw Data
(Temperature, Time, etc.)

Calculate Final Property Values

Report Results with Uncertainty

Click to download full resolution via product page

Caption: A generalized workflow for determining the physical properties of a liquid alkane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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